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Compound of Interest

Compound Name: 1-Deacetylnimbolinin B

Cat. No.: B15562728 Get Quote

An In-depth Technical Guide on Nimbolinin-Type Limonoids for Researchers, Scientists, and

Drug Development Professionals.

Introduction
Limonoids are a class of highly oxygenated and structurally complex tetranortriterpenoids

predominantly found in plant families of the order Rutales, such as Meliaceae and Rutaceae.[1]

Their intricate chemical structures have led to a wide spectrum of biological activities, making

them a focal point for drug discovery and development.[2] Limonoids are broadly classified

based on their carbocyclic skeletons, with one major group being the C-seco limonoids, which

are characterized by an opening of the C-ring of the basic limonoid structure.[3]

Within this group, the nimbolinin-type limonoids represent a significant subclass. These

compounds are typically isolated from plants of the Melia genus, such as Melia azedarach and

Melia toosendan.[4][5] Their unique structural features have prompted investigations into their

biological potential, particularly in areas like anti-inflammatory and cytotoxic activities. This

document provides a comprehensive review of the existing literature on nimbolinin-type

limonoids, focusing on their isolation, structural characterization, biological activities, and

underlying mechanisms, presented as a technical guide for professionals in the field.

Isolation and Structural Elucidation
The isolation of nimbolinin-type limonoids typically involves a multi-step process beginning with

the collection and extraction of plant material, followed by extensive chromatographic

separation.
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General Experimental Workflow
The general workflow for isolating these compounds is a critical procedure that ensures the

purity and integrity of the final product for subsequent analysis. The process begins with

extraction from dried and powdered plant material (e.g., fruits, bark) using organic solvents,

followed by a series of chromatographic steps to separate the complex mixture of

phytochemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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